N-1H-indazol-5-yl-3-methylbutanamide

• IUPAC Name: N-(1H-indazol-5-yl)-3-methylbutanamide
• InChI: InChI=1S/C12H15N3O/c1-8(2)5-12(16)14-10-3-4-11-9(6-10)7-13-15-11/h3-4,6-8H,5H2,1-2H3,(H,13,15)(H,14,16)
• InChI Key: XGNHJJHFJOQJDR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NC1=CC2=C(C=C1)NN=C2
• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol

Description

N-1H-indazol-5-yl-3-methylbutanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. This compound has been synthesized using different methods, and its mechanism of action and physiological effects have been investigated. In

Scientific Research Applications

N-1H-indazol-5-yl-3-methylbutanamide has various scientific research applications, including its use as a potential anticancer agent, anti-inflammatory agent, and antidepressant. Studies have shown that this compound has potent anticancer activity against different cancer cell lines, including breast cancer, prostate cancer, and lung cancer. Additionally, this compound has been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Furthermore, N-1H-indazol-5-yl-3-methylbutanamide has been shown to have antidepressant activity by increasing the levels of serotonin and norepinephrine in the brain.

Mechanism of Action

The mechanism of action of N-1H-indazol-5-yl-3-methylbutanamide is not fully understood. However, studies have shown that this compound exerts its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. Additionally, this compound has been shown to inhibit the production of pro-inflammatory cytokines by suppressing the activity of nuclear factor-kappa B (NF-κB). Furthermore, N-1H-indazol-5-yl-3-methylbutanamide has been shown to increase the levels of serotonin and norepinephrine in the brain by inhibiting the reuptake of these neurotransmitters.
Biochemical and Physiological Effects
N-1H-indazol-5-yl-3-methylbutanamide has various biochemical and physiological effects, including its ability to induce apoptosis, inhibit cell proliferation, suppress angiogenesis, and inhibit the production of pro-inflammatory cytokines. Additionally, this compound has been shown to increase the levels of serotonin and norepinephrine in the brain, which can lead to antidepressant effects.

Advantages and Limitations for Lab Experiments

One of the advantages of N-1H-indazol-5-yl-3-methylbutanamide for lab experiments is its potent anticancer activity against different cancer cell lines. Additionally, this compound has been shown to possess anti-inflammatory and antidepressant activities, which can be useful for studying the mechanisms of these diseases. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on N-1H-indazol-5-yl-3-methylbutanamide. One of the future directions is to investigate its potential as a therapeutic agent for different diseases, including cancer, inflammation, and depression. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. Furthermore, the development of more efficient synthesis methods and the optimization of its pharmacokinetic properties can also be explored in future research.